Cas no 6214-18-2 (Isopropyl benzenesulfonate)

Isopropyl benzenesulfonate Properties

Names and Identifiers

• Benzenesulfonic acid,1-methylethyl ester
• Isopropyl Benzenesulfonate
• Benzenesulfonic acid isopropyl ester
• propan-2-yl benzenesulfonate
• IsopropylBenzenesulfonate
• Benzenesulfonic acid, 1-methylethyl ester
• AK167578
• Isopropyl Besylate
• YQZZXXKFKTWDPY-UHFFFAOYSA-N
• RP25789
• FCH1366755
• Benzenesulfonic Acid 1-Methylethyl Ester
• +Expand

• MDL： MFCD04038771
• InChIKey： YQZZXXKFKTWDPY-UHFFFAOYSA-N
• Inchi： 1S/C9H12O3S/c1-8(2)12-13(10,11)9-6-4-3-5-7-9/h3-8H,1-2H3
• SMILES： S(C1C([H])=C([H])C([H])=C([H])C=1[H])(=O)(=O)OC([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 200.05100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Heavy Atom Count: 13
• Complexity: 232
• XLogP3: 2
• Topological Polar Surface Area: 51.8

Experimental Properties

• LogP: 2.88110
• PSA: 51.75000
• Refractive Index: 1.5020
• Boiling Point: 291.7°C at 760 mmHg
• Solubility: Soluble in chloroform and ethyl acetate.

Isopropyl benzenesulfonate Security Information

• RTECS：DB7151080
• Hazard Statement： H315-H319-H335

Isopropyl benzenesulfonate Customs Data

• HS CODE：2905199090
• Customs Data：

  China Customs Code:

  2905199090

  Overview:

  2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters